molecular formula C17H32OSn B8631488 2-Cyclopenten-1-one, 3-(tributylstannyl)- CAS No. 112080-39-4

2-Cyclopenten-1-one, 3-(tributylstannyl)-

Cat. No.: B8631488
CAS No.: 112080-39-4
M. Wt: 371.1 g/mol
InChI Key: VYZCZBOCIVEDFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyclopenten-1-one, 3-(tributylstannyl)- is a useful research compound. Its molecular formula is C17H32OSn and its molecular weight is 371.1 g/mol. The purity is usually 95%.
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Properties

CAS No.

112080-39-4

Molecular Formula

C17H32OSn

Molecular Weight

371.1 g/mol

IUPAC Name

3-tributylstannylcyclopent-2-en-1-one

InChI

InChI=1S/C5H5O.3C4H9.Sn/c6-5-3-1-2-4-5;3*1-3-4-2;/h4H,1,3H2;3*1,3-4H2,2H3;

InChI Key

VYZCZBOCIVEDFF-UHFFFAOYSA-N

Canonical SMILES

CCCC[Sn](CCCC)(CCCC)C1=CC(=O)CC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Ethoxy-cyclopent-2-enone (1.0 g, 7.9 mmol) was dissolved in THF (2 ml) and was placed in an addition funnel atop a flask equipped with stirring and a cooling bath. The flask was charged with THF (10 ml) and diisopropylamine (0.88 g, 8.7 mmol) and cooled to 0° C. To the solution was added n-butyllithium (1.9M, 4.6 ml) and the resulting solution stirred for five minutes. While still at 0° C., tributyltinhydride (2.35 ml, 8.7 mmol) was added to give a yellow solution, then after 15 minutes at 0° C., the solution was cooled to -70° C. At -70° C. the 3-ethoxy-cyclopent-2-enone was added dropwise, and after addition was complete, the reaction was stirred at -20° for one hour. The cooling bath was removed and the reaction quenched with NH4Cl solution and diluted with ether. The organic layer was separated, dried (MgSO4), filtered, and evaporated to give an oil. Chromatography on silica gel with CH2Cl2 gave the title compound (1.8 g).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
4.6 mL
Type
reactant
Reaction Step Two
Quantity
2.35 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0.88 g
Type
reactant
Reaction Step Five
Name
Quantity
10 mL
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six

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